Cas no 1256789-45-3 (4-Bromo-3-methoxypicolinic acid)

• Product Name: 4-Bromo-3-methoxypicolinic acid
• CAS No: 1256789-45-3
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4901409
• Update Time: 2025-10-19

4-Bromo-3-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxypicolinic acid
• 4-bromo-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C7H6BrNO3/c1-12-6-4(8)2-3-9-5(6)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： LZRALLBGSZSZFI-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)O)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 4-Bromo-3-methoxypicolinic acid

Comprehensive Analysis of 4-Bromo-3-methoxypicolinic acid (CAS No. 1256789-45-3): Properties, Applications, and Industry Trends

4-Bromo-3-methoxypicolinic acid (CAS 1256789-45-3) is a high-value heterocyclic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This brominated picolinic acid derivative features a unique molecular structure combining a methoxy group and bromine substituent, making it indispensable in modern medicinal chemistry and material science applications.

Recent Google Trends data reveals growing interest in "picolinic acid derivatives in drug discovery" and "halogenated heterocycles for crop protection" – areas where this compound excels. Laboratories prioritize its high purity grade (typically ≥98%) for cross-coupling reactions, particularly in Suzuki-Miyaura couplings to construct complex biaryl structures. The electron-withdrawing nature of the bromo group enhances reactivity in nucleophilic aromatic substitution, a feature frequently discussed in organic chemistry forums.

From an SEO perspective, researchers commonly search for "4-Bromo-3-methoxypicolinic acid solubility" (soluble in DMSO, methanol) and "CAS 1256789-45-3 safety data" (non-hazardous under normal handling). The compound's melting point range (210-215°C) and storage conditions (2-8°C under inert atmosphere) are critical parameters for chemical procurement specialists. Analytical methods like HPLC purity testing and NMR characterization (showing distinctive aromatic proton patterns) remain top queries in scientific databases.

Innovative applications in bioconjugation chemistry have emerged, with the carboxylic acid moiety enabling amide bond formation with biologics. This aligns with the industry trend toward targeted drug delivery systems. The methoxy group's metabolic stability makes it valuable for designing kinase inhibitors, a hot topic in cancer research publications. Patent analysis shows increasing use in herbicide formulations, particularly for broadleaf weed control.

Quality-conscious buyers emphasize "4-Bromo-3-methoxypicolinic acid supplier certification" and "batch-to-batch consistency". Leading manufacturers employ column chromatography purification to achieve pharma-grade standards. The compound's chromatographic behavior (Rf ~0.4 in 3:1 EtOAc/hexane) and UV-Vis characteristics (λmax at 265 nm) are frequently referenced in method development papers.

Environmental considerations drive interest in "green synthesis of brominated picolinates". Recent ACS Sustainable Chemistry articles highlight catalytic bromination methods reducing heavy metal waste. The compound's biodegradation profile and ecotoxicity data are becoming decisive factors for agrochemical formulators complying with REACH regulations.

In structure-activity relationship (SAR) studies, the 3-methoxy-4-bromo substitution pattern demonstrates superior hydrogen bonding capacity compared to chloro analogs. Computational chemists frequently model its molecular electrostatic potential for virtual screening workflows. These attributes contribute to its inclusion in fragment-based drug design libraries.

The global market for such fine chemicals shows 6.8% CAGR (2023-2030), fueled by demand for custom synthesis building blocks. Analytical challenges like trace impurity profiling (particularly debrominated byproducts) generate substantial discussion in QC methodology webinars. Proper handling protocols recommend using amber glass containers to prevent photodegradation.

Cutting-edge research explores its potential in metal-organic frameworks (MOFs) as a bridging ligand, capitalizing on the chelate effect of its pyridine-carboxylate structure. Materials scientists value its thermal stability in high-performance polymer applications, addressing search trends for "heat-resistant heterocyclic monomers".

For scale-up production, optimized routes via Pd-catalyzed bromination of 3-methoxypicolinic acid achieve >85% yields. Process chemists monitor "regioselective bromination techniques" to minimize isomeric impurities. The compound's crystalline form (orthorhombic system) facilitates purification by recrystallization from ethanol/water mixtures.